Cas no 893643-18-0 (Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate)

Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate structure
893643-18-0 structure
Product Name:Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate
CAS No:893643-18-0
MF:C7H7F3O4
MW:212.123293161392
MDL:MFCD08559044
CID:1941281
PubChem ID:19576760
Update Time:2024-12-09

Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate
    • Ethyl 5,5,5-Trifluoro-2,4-dioxo-pentanoate
    • trifluoroacetylpyruvate d'ethyle
    • STK350528
    • AG-C-11288
    • SBB023366
    • CTK6F3406
    • 5,5,5-TRIFLUORO-2,4-DIOXOPENTANOIC ACID ETHYL ESTER
    • 5,5,5-trifluoro-2,4-dioxo-pentanoic acid ethyl ester
    • C7H7F3O4
    • Pentanoic acid, 5,5,5-trifluoro-2,4-dioxo-, ethyl ester
    • ZFRNSFONDYEARZ-UHFFFAOYSA-N
    • AK190852
    • Z3458
    • ST45123320
    • A19273
    • 5,5,5-Trifluoro-2,4-d
    • CS-0097346
    • EN300-104057
    • SCHEMBL1667402
    • ethyl5,5,5-trifluoro-2,4-dioxopentanoate
    • D70810
    • SY046439
    • DS-10018
    • DTXSID60598872
    • 893643-18-0
    • AKOS000313105
    • DB-078395
    • MFCD08559044
    • MDL: MFCD08559044
    • Inchi: 1S/C7H7F3O4/c1-2-14-6(13)4(11)3-5(12)7(8,9)10/h2-3H2,1H3
    • InChI Key: ZFRNSFONDYEARZ-UHFFFAOYSA-N
    • SMILES: O=C(C(CC(C(F)(F)F)=O)=O)OCC

Computed Properties

  • Exact Mass: 212.03
  • Monoisotopic Mass: 212.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.341
  • Boiling Point: 198.05°C at 760 mmHg
  • Flash Point: 71.856°C
  • Refractive Index: 1.381

Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Security Information

Ethyl 5,5,5-trifluoro-2,4-dioxopentanoate Pricemore >>

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